Cas no 633357-22-9 (L-Alanyl-L-threonyl-L-alanyl-L-aspartic acid)

L-Alanyl-L-threonyl-L-alanyl-L-aspartic acid structure
633357-22-9 structure
Product Name:L-Alanyl-L-threonyl-L-alanyl-L-aspartic acid
CAS No:633357-22-9
MF:C14H24N4O8
MW:376.362363815308
CID:2850965
PubChem ID:71372882
Update Time:2025-04-21

L-Alanyl-L-threonyl-L-alanyl-L-aspartic acid Chemical and Physical Properties

Names and Identifiers

    • L-Alanyl-L-threonyl-L-alanyl-L-aspartic acid
    • DTXSID30795730
    • 633357-22-9
    • Inchi: 1S/C14H24N4O8/c1-5(15)11(22)18-10(7(3)19)13(24)16-6(2)12(23)17-8(14(25)26)4-9(20)21/h5-8,10,19H,4,15H2,1-3H3,(H,16,24)(H,17,23)(H,18,22)(H,20,21)(H,25,26)/t5-,6-,7+,8-,10-/m0/s1
    • InChI Key: KRXOJRJVYWSSJJ-CRKKBNSPSA-N
    • SMILES: O[C@H](C)[C@@H](C(N[C@@H](C)C(N[C@H](C(=O)O)CC(=O)O)=O)=O)NC([C@H](C)N)=O

Computed Properties

  • Exact Mass: 376.15941374Da
  • Monoisotopic Mass: 376.15941374Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 10
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.2
  • Topological Polar Surface Area: 208Ų
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